2-{[4-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-phenylacetamide
2-{[4-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-phenylacetamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0997977
InChI:
InChI=1S/C21H18F3N3O3S/c1-29-16-9-8-13(10-17(16)30-2)15-11-18(21(22,23)24)27-20(26-15)31-12-19(28)25-14-6-4-3-5-7-14/h3-11H,12H2,1-2H3,(H,25,28)
SMILES:
COC1=C(C=C(C=C1)C2=CC(=NC(=N2)SCC(=O)NC3=CC=CC=C3)C(F)(F)F)OC
Molecular Formula:
C21H18F3N3O3S
Molecular Weight:
449.4 g/mol
2-{[4-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-phenylacetamide
CAS No.:
Cat. No.: VC0997977
Molecular Formula: C21H18F3N3O3S
Molecular Weight: 449.4 g/mol
* For research use only. Not for human or veterinary use.
![2-{[4-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-phenylacetamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C21H18F3N3O3S |
|---|---|
| Molecular Weight | 449.4 g/mol |
| IUPAC Name | 2-[4-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl-N-phenylacetamide |
| Standard InChI | InChI=1S/C21H18F3N3O3S/c1-29-16-9-8-13(10-17(16)30-2)15-11-18(21(22,23)24)27-20(26-15)31-12-19(28)25-14-6-4-3-5-7-14/h3-11H,12H2,1-2H3,(H,25,28) |
| Standard InChI Key | NXQSBYSAPFRUPI-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)C2=CC(=NC(=N2)SCC(=O)NC3=CC=CC=C3)C(F)(F)F)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C2=CC(=NC(=N2)SCC(=O)NC3=CC=CC=C3)C(F)(F)F)OC |
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